Cas no 2901105-96-0 ((2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol)
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 2901105-96-0
- (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol
- MFCD34783920
-
- Inchi: 1S/C16H16BrFO2/c1-2-10-20-13-9-8-12(18)14(15(13)17)16(19)11-6-4-3-5-7-11/h3-9,16,19H,2,10H2,1H3
- InChI Key: TWWLNPLYNTUVRH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=C(C=1C(C1C=CC=CC=1)O)F)OCCC
Computed Properties
- Exact Mass: 338.03177g/mol
- Monoisotopic Mass: 338.03177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 29.5Ų
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602782-250mg |
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol; . |
2901105-96-0 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB602782-1g |
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol; . |
2901105-96-0 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB602782-5g |
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol; . |
2901105-96-0 | 5g |
€2218.40 | 2024-07-19 |
(2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol
Introduction to (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol (CAS No. 2901105-96-0)
The compound (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol, identified by the CAS number 2901105-96-0, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of aromatic methanol derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple substituents, including bromine, fluorine, and propoxy groups, on the phenyl ring contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.
In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can modulate biological pathways with high specificity and efficacy. The structural features of (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol make it an attractive candidate for further investigation in this context. The bromine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions, while the fluorine substituent is known to enhance metabolic stability and binding affinity to biological targets. These attributes are particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are key players in various diseases, including cancer and inflammatory disorders.
The propoxy group introduces a hydrophobic moiety that can improve membrane permeability, a crucial factor for oral bioavailability. Additionally, the methanol moiety at the para position relative to the bromine atom provides a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity in protein-ligand interactions. These structural features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry campaigns.
Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. Fluorine atoms can modulate the pharmacokinetic properties of molecules by influencing their lipophilicity, solubility, and metabolic stability. For example, fluorine substitution has been shown to increase the binding affinity of drug candidates to their target proteins by enhancing hydrophobic interactions. In the case of (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol, the fluorine atom at the 6-position of the phenyl ring is strategically positioned to interact with polar residues in biological targets, potentially improving drug-like properties.
The bromine atom in this compound also plays a critical role in its reactivity and potential applications. Brominated aromatic compounds are widely used intermediates in organic synthesis due to their participation in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups onto the aromatic core, enabling the generation of libraries of derivatives with tailored biological activities. The presence of both bromine and fluorine makes (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol a particularly versatile building block for medicinal chemists.
In addition to its synthetic utility, (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol has been explored in several preclinical studies as a potential therapeutic agent. While specific details of these studies are proprietary and not publicly available at this time, preliminary data suggest that derivatives of this compound exhibit promising activity against certain disease-related targets. For instance, modifications to the propoxy group have been investigated for their ability to enhance binding affinity to specific enzymes or receptors. These efforts align with broader trends in drug discovery where structure-based design is used to optimize lead compounds for clinical development.
The propoxy group is particularly interesting from a pharmacological perspective because it can be easily modified to fine-tune physicochemical properties such as solubility and lipophilicity. In one study published in a leading pharmaceutical chemistry journal, researchers demonstrated that varying the length or branching of aliphatic chains attached to oxygen atoms could significantly impact drug-like properties without compromising biological activity. This underscores the importance of considering functional group modifications when designing novel therapeutic agents.
Another key aspect of working with compounds like (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol is understanding their spectroscopic and analytical properties. High-resolution nuclear magnetic resonance (NMR) spectroscopy is essential for confirming structural integrity and identifying any impurities or degradation products that may arise during synthesis or storage. Additionally, mass spectrometry (MS) provides valuable information about molecular weight and fragmentation patterns, which are critical for characterizing novel compounds.
Computational methods have also become increasingly important in modern drug discovery workflows. Molecular modeling techniques can be used to predict how (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting optimal positions for further functionalization. Such approaches are particularly valuable when experimental data is limited or when large libraries of compounds need to be evaluated rapidly.
In conclusion, (2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol (CAS No. 2901105-96-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its synthetic applications and biological activities, paving the way for new discoveries in medicinal chemistry.
2901105-96-0 ((2-Bromo-6-fluoro-3-propoxyphenyl)(phenyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)